Methyl 2-(bromomethyl)-5-ethoxybenzoate

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: methyl 2-(bromomethyl)-5-ethoxybenzoate
• InChI: InChI=1S/C11H13BrO3/c1-3-15-9-5-4-8(7-12)10(6-9)11(13)14-2/h4-6H,3,7H2,1-2H3
• InChI Key: UTCDKPYMWKHDPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)CBr)C(=O)OC

Description

Methyl 2-(bromomethyl)-5-ethoxybenzoate is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-ethoxy-2-methylbenzoate (134b, 0.700 g, 3.61 mmol) in CCl4 (12 mL) was added BPO (18.0 mg, 0.0720 mmol) and NBS (0.706 g, 3.97 mmol) at room temperature. The resulting mixture was heated at 80° C. for 12 hours under N2 atmosphere. The mixture was diluted with CH2Cl2 (10 mL) and brine (3 mL). The organic layer was separated and washed with NaHCO3 (2 N, 10 mL), H2O (5 mL) and brine (5 mL), dried over Na2SO4 and concentrated under vacuum. The residue was purified by column chromatography (petroleum ether/EtOAc=5:1) to give methyl 2-(bromomethyl)-5-ethoxybenzoate (134c, 0.85 g, 86%) as yellow liquid.